2-[4-amino-5-(4-fluorophenyl)(1,2,4-triazol-3-ylthio)]-N-(4-{[(2,6-dimethylpyr imidin-4-yl)amino]sulfonyl}phenyl)acetamide

• Molecular Formula: C22H21FN8O3S2
• Molecular Weight: 528.6 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C22H21FN8O3S2/c1-13-11-19(26-14(2)25-13)30-36(33,34)18-9-7-17(8-10-18)27-20(32)12-35-22-29-28-21(31(22)24)15-3-5-16(23)6-4-15/h3-11H,12,24H2,1-2H3,(H,27,32)(H,25,26,30)
• InChI Key: LMMNLZXQULVZKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CSC3=NN=C(N3N)C4=CC=C(C=C4)F

Description

2-[4-amino-5-(4-fluorophenyl)(1,2,4-triazol-3-ylthio)]-N-(4-{[(2,6-dimethylpyrimidin-4-yl)amino]sulfonyl}phenyl)acetamide is a structurally complex small molecule belonging to the 1,2,4-triazole-thioacetamide class. Its core structure features a 1,2,4-triazole ring substituted with a 4-fluorophenyl group at position 5 and a sulfanyl-acetamide moiety at position 2. The acetamide nitrogen is further functionalized with a 4-sulfamoylphenyl group linked to a 2,6-dimethylpyrimidin-4-yl amine (Figure 1). This design integrates fluorinated aromatic and heterocyclic components, which are frequently employed in medicinal chemistry to enhance metabolic stability, solubility, and target binding .

However, specific pharmacological data for this molecule remain under investigation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-amino-5-(4-fluorophenyl)(1,2,4-triazol-3-ylthio)]-N-(4-{[(2,6-dimethylpyrimidin-4-yl)amino]sulfonyl}phenyl)acetamide typically involves multiple steps, including the formation of the triazole ring, the introduction of the fluorophenyl group, and the final coupling with the sulfonylphenylacetamide moiety. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques such as batch or continuous flow reactors. The use of automated systems and advanced purification methods, such as chromatography and crystallization, ensures the consistent quality and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Reduction: The removal of oxygen atoms or the addition of hydrogen atoms.

Substitution: The replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

2-[4-amino-5-(4-fluorophenyl)(1,2,4-triazol-3-ylthio)]-N-(4-{[(2,6-dimethylpyrimidin-4-yl)amino]sulfonyl}phenyl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression regulation, and metabolic processes.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogues

Compound ID	Triazole Substituent (Position 5)	Acetamide Substituent	Notable Properties/Activities	Reference
Target Compound	4-Fluorophenyl	4-{[(2,6-Dimethylpyrimidin-4-yl)amino]sulfonyl}phenyl	High predicted metabolic stability (pyrimidine group)	—
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide	Furan-2-yl	Varied aryl groups	Anti-exudative activity (83% inhibition at 10 mg/kg vs. diclofenac)
2-{[4-Amino-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-isopropylphenyl)acetamide	Pyridin-2-yl	4-Isopropylphenyl	Enhanced solubility (pyridine’s polarity)
2-{[4-Allyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	Pyridin-2-yl	4-Sulfamoylphenyl	Potential kinase inhibition (sulfamoyl group)
N-(2-Chloro-5-(trifluoromethyl)phenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Pyridin-2-yl	2-Chloro-5-(trifluoromethyl)phenyl	High lipophilicity (CF₃ group)

Key Comparative Findings

Bioactivity Trends

• Anti-Exudative Activity : Analogues with furan-2-yl substituents (e.g., Table 1, Compound 2) exhibit significant anti-exudative effects (83% inhibition at 10 mg/kg), comparable to diclofenac . The target compound’s 4-fluorophenyl group may enhance activity due to fluorine’s electron-withdrawing effects, which can improve receptor binding, though experimental validation is pending.
• Metabolic Stability : The dimethylpyrimidine group in the target compound likely confers greater metabolic resistance compared to analogues with simpler sulfonamide or alkyl groups (e.g., ’s allyl-substituted triazole) . Pyrimidine rings are less prone to oxidative degradation than pyridine or furan systems .

Physicochemical Properties

• Lipophilicity : The 4-fluorophenyl and dimethylpyrimidine groups balance lipophilicity and polarity. This contrasts with trifluoromethylphenyl analogues (e.g., Table 1, Compound 4), which exhibit higher logP values but may suffer from reduced solubility .
• Solubility: The sulfamoylphenyl group enhances aqueous solubility relative to non-polar substituents (e.g., 4-isopropylphenyl in ) .

Structure-Activity Relationship (SAR) Insights

Triazole Substituents :

• Electron-deficient groups (e.g., 4-fluorophenyl) may enhance triazole’s hydrogen-bonding capacity with biological targets.
• Bulky substituents (e.g., pyridinyl) can improve selectivity but may reduce bioavailability .

Acetamide Modifications: Sulfonamide-linked pyrimidines (target compound) offer superior stability over allyl or alkyl groups .